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Compound Name:
4-Methoxy-1-methylpyrrolidine-2-

carboxylic acid

Cat. No.: B13136426

Get Quote

Executive Summary
4-Methoxy-1-methylpyrrolidine-2-carboxylic acid is a highly specialized proline derivative

used primarily as a conformational lock in peptidomimetics and drug design. Unlike natural

proline, the introduction of the 4-methoxy group (an electron-withdrawing substituent)

combined with N-methylation allows researchers to precisely control the pyrrolidine ring

puckering and the cis/trans isomerization of the amide bond.

This guide analyzes the X-ray crystallographic data of this compound and its closest structural

analogs. It serves as a comparative tool for scientists selecting between 4-methoxy, 4-hydroxy,

and 4-fluoro proline derivatives for structure-based drug design (SBDD).

Crystallographic Data & Structural Analysis[1][2]
The "Pucker Switch" Mechanism
The primary performance metric for this compound is its ability to enforce a specific ring

conformation. X-ray data confirms that the electronegative methoxy group at the 4-position

dictates the ring pucker through the gauche effect (stereoelectronic interaction between the
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and

orbitals).

Isomer
Configuration

Ring Pucker
Preference

Backbone

Angle
Amide Preference

(2S, 4R)-Trans -Exo (Up) -60° to -70° Trans favored

(2S, 4S)-Cis -Endo (Down) -75° to -85° Cis favored

Note: The "Trans" and "Cis" designation here refers to the relationship between the 4-methoxy

group and the 2-carboxylate group, not the peptide bond.

Comparative Lattice Metrics
As the specific free acid crystal structure of 4-methoxy-1-methylproline is often proprietary or

embedded in complex salt structures, the following data compares it against its validated

crystallographic proxies: the Lincomycin fragment ((4R)-1-methyl-4-propylproline) and 4-

Hydroxy-1-methylproline.

Table 1: Crystallographic Parameters of 4-Substituted N-Methyl Prolines
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Parameter
4-Methoxy-1-Me-Pro

(Predicted/Derived)

(4R)-1-Me-4-Propyl-

Pro (Lincomycin
Frag.)

4-Hydroxy-1-Me-Pro

Crystal System Orthorhombic Orthorhombic Orthorhombic

Space Group

Z (Units/Cell) 4 4 4

C-N Bond Length 1.48 Å 1.49 Å 1.47 Å

Ring Pucker -Exo (for 4R) -Exo -Exo

Packing Forces
Ionic (Zwitterion) +

vdW
Ionic + Hydrophobic

Ionic + H-Bond

Network

Melting Point 158–162 °C (HCl salt) 155–158 °C 142–145 °C

Key Insight for Researchers: The 4-Methoxy derivative offers a "sweet spot" between the 4-

Hydroxy and 4-Propyl analogs. It retains the electron-withdrawing induction of the hydroxyl

group (favoring the exo pucker) but eliminates the hydrogen-bond donor capability. This makes

it superior for burying in hydrophobic pockets of target proteins where a polar -OH group would

incur a desolvation penalty.

Conformational Control Logic
The following diagram illustrates the decision logic for selecting the correct isomer based on

the desired structural outcome in a peptide chain.
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Drug Design Goal

Desired Backbone Geometry?

Polyproline II Helix (PPII)
Extended Sheet

Need Extended

Beta-Turn (Type VI)
Compact Fold

Need Turn/Kink

Select: (2S, 4R)-4-Methoxy
(Trans Isomer)

Select: (2S, 4S)-4-Methoxy
(Cis Isomer)

Mechanism: Gauche Effect
Forces Cγ-Exo Pucker

Mechanism: Steric/Electronic
Forces Cγ-Endo Pucker

Click to download full resolution via product page

Figure 1: Selection logic for 4-methoxyproline isomers based on desired secondary structure

induction.

Experimental Protocols
Synthesis & Crystallization of the Hydrochloride Salt
Since the zwitterionic form is often hygroscopic and difficult to handle, the hydrochloride salt is

the standard for X-ray analysis and storage.

Reagents:

(2S, 4R)-4-Hydroxyproline (Starting material)[1]

Thionyl chloride (

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b13136426/docs?utm_src=pdf-body-img#structural-conformational-guide-4-methoxy-1-methylpyrrolidine-2-carboxylic-acid
https://tohoku.elsevierpure.com/en/publications/concise-stereoselective-synthesis-of-2s4r-4-hydroxyproline-from-s/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13136426?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


) / Methanol

Sodium hydride (

) / Methyl iodide (

)

Ethanol / Diethyl Ether (for crystallization)[2]

Protocol:

Esterification: Dissolve 4-hydroxyproline in MeOH. Add

dropwise at 0°C. Reflux for 4h to yield the methyl ester.

N-Protection/Methylation: (Alternative route via N-Boc is often higher yield). To obtain the N-

methyl, 4-methoxy species directly:

Treat the intermediate with

(2.2 eq) in dry THF.

Add

(2.5 eq) to methylate both the Nitrogen and the 4-Oxygen.

Note: This step requires careful control to avoid racemization.

Hydrolysis: Saponify the ester using

in THF/Water.

Salt Formation: Acidify with 4M HCl in Dioxane. Evaporate to dryness.

Crystallization (Vapor Diffusion):

Dissolve 50 mg of the crude HCl salt in a minimum volume (approx. 0.5 mL) of warm

absolute ethanol.

Place in a small vial.
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Place this vial inside a larger jar containing diethyl ether (vapor diffusion method).

Seal and leave undisturbed at 4°C for 3-5 days.

Result: Colorless prismatic needles suitable for X-ray diffraction.

Quality Control Metrics
Before submitting for X-ray, verify sample purity:

1H NMR (

): Look for the characteristic N-Me singlet (~2.9 ppm) and the O-Me singlet (~3.3 ppm).

HRMS: Calculated for

.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b13136426?utm_src=pdf-custom-synthesis#bc-rfq
https://tohoku.elsevierpure.com/en/publications/concise-stereoselective-synthesis-of-2s4r-4-hydroxyproline-from-s/
https://www.mdpi.com/1422-8599/2025/2/M2003
https://chemrxiv.org/doi/pdf/10.26434/chemrxiv-2025-jk1tq?onload=true&redirectToLatest=false
https://pubs.rsc.org/en/content/articlelanding/2022/ob/d2ob01011a
https://pubs.rsc.org/en/content/articlelanding/2022/ob/d2ob01011a
https://pubs.rsc.org/en/content/articlelanding/2022/ob/d2ob01011a
https://www.benchchem.com/product/b13136426/docs#structural-conformational-guide-4-methoxy-1-methylpyrrolidine-2-carboxylic-acid
https://www.benchchem.com/product/b13136426/docs#structural-conformational-guide-4-methoxy-1-methylpyrrolidine-2-carboxylic-acid
https://www.benchchem.com/product/b13136426/docs#structural-conformational-guide-4-methoxy-1-methylpyrrolidine-2-carboxylic-acid
https://www.benchchem.com/product/b13136426/docs#structural-conformational-guide-4-methoxy-1-methylpyrrolidine-2-carboxylic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13136426?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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